Cas no 185509-76-6 (N-(Pyridin-3-ylmethyl)cyclobutanamine)

N-(Pyridin-3-ylmethyl)cyclobutanamine structure
185509-76-6 structure
Product Name:N-(Pyridin-3-ylmethyl)cyclobutanamine
CAS No:185509-76-6
MF:C10H14N2
MW:162.231562137604
CID:114579
PubChem ID:17749938
Update Time:2025-04-18

N-(Pyridin-3-ylmethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanamine,N-cyclobutyl-
    • Cyclobutyl-pyridin-3-ylmethyl-amine
    • N-(pyridin-3-ylmethyl)cyclobutanamine
    • 3-Pyridinemethanamine,N-cyclobutyl
    • Cyclobutyl-pyridin-3-ylmethylamine
    • 3-Pyridinemethanamine,N-cyclobutyl-(9CI)
    • FT-0749956
    • 185509-76-6
    • DTXSID00590097
    • N-[(Pyridin-3-yl)methyl]cyclobutanamine
    • F8882-7176
    • AKOS011048484
    • Cyclobutylpyridin-3-ylmethylamine
    • A904489
    • A1-15131
    • N-(Pyridin-3-ylmethyl)cyclobutanamine
    • Inchi: 1S/C10H14N2/c1-4-10(5-1)12-8-9-3-2-6-11-7-9/h2-3,6-7,10,12H,1,4-5,8H2
    • InChI Key: UFFMGQWREGJEFM-UHFFFAOYSA-N
    • SMILES: N(CC1C=NC=CC=1)C1CCC1

Computed Properties

  • Exact Mass: 162.11600
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 277.7±15.0 °C at 760 mmHg
  • Flash Point: 121.8±20.4 °C
  • PSA: 24.92000
  • LogP: 2.11460
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(Pyridin-3-ylmethyl)cyclobutanamine Security Information

N-(Pyridin-3-ylmethyl)cyclobutanamine Pricemore >>

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